Ethyl imidazo[1,5-a]pyrimidine-3-carboxylate
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Overview
Description
Ethyl imidazo[1,5-a]pyrimidine-3-carboxylate is a chemical compound with the linear formula C10H10N2O2 . It is a derivative of imidazo[1,5-a]pyrimidine, which is a structural analog (isostere) of purine bases, such as adenine and guanine .
Synthesis Analysis
New derivatives of imidazo[1,5-a]pyrimidine have been synthesized by cyclization of in situ generated 1H-imidazol-4(5)-amine with 1,3-diketones or malondialdehyde derivatives . The synthesis of imidazo[1,5-a]pyrimidine has been a subject of intense research for numerous decades .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various methods such as the b3lyp/6–31G method, which is considered an efficient and reliable method to deal with quantum chemical problems .Chemical Reactions Analysis
Imidazo[1,5-a]pyrimidine construction involves cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyrimidine from readily available starting materials .Physical and Chemical Properties Analysis
This compound is a brown powder with a melting point of 145–146°C (EtOH). Its 1H NMR spectrum (500 MHz, DMSO-d6), δ, ppm (J, Hz): 1.34 (3H, t, J = 7.0, CH2CH3); 4.35 (2H, q, J = 7.0, CH2CH3); 7.58 (1H, s, H-8); 8.47 (1H, s, H-6); 8.50 (1H, s, H-2); 9.43 (1H, s, H-4) .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Ethyl imidazo[1,5-a]pyrimidine-3-carboxylate plays a crucial role in the synthesis of various heterocyclic compounds. A notable application is in the Cu-catalyzed synthesis of 3-formyl imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine, employing ethyl tertiary amines as carbon sources. This process, reported by Rao, Mai, and Song (2017), is significant for its broad substrate scope and production of diversified, valuable products (Rao, Mai, & Song, 2017).
Facilitating Novel Compound Synthesis
This compound is instrumental in creating novel compounds with potential biological activity. For example, Zamora et al. (2004) utilized it for synthesizing pyrido[1′,2′:1,2]imidazo[5,4‐d]‐1,2,3‐triazinones, showcasing its ability to act as a synthon in building fused triazines (Zamora et al., 2004).
Crystallographic Studies
In crystallography, this compound derivatives have been synthesized and analyzed for their structural properties. Deng et al. (2010) synthesized a compound where the imidazo[1,2-a]benzo[4,5]furo[2,3-d]pyrimidine ring system was essentially planar, contributing to our understanding of molecular structures (Deng et al., 2010).
Medicinal Chemistry Applications
In medicinal chemistry, modifying the structure of imidazo[1,5-a]pyrimidine derivatives can significantly impact their metabolic properties and potential therapeutic applications. Linton et al. (2011) described strategies to reduce the metabolism mediated by aldehyde oxidase (AO) in such compounds, highlighting the compound's relevance in drug discovery (Linton et al., 2011).
Development of Antimicrobial Agents
This compound derivatives have also shown promise in antimicrobial research. For instance, Revanker et al. (1975) reported the synthesis and significant antimicrobial activity of certain imidazo[1,2-a]pyrimidine derivatives against a variety of microorganisms (Revanker, Matthews, & Robins, 1975).
Mechanism of Action
While the specific mechanism of action for Ethyl imidazo[1,5-a]pyrimidine-3-carboxylate is not mentioned in the search results, imidazopyrimidines, in general, have been evaluated and/or used as nonbenzodiazepine GABA receptor agonists, p38 mitogen-activated protein kinase inhibitors for the treatment of rheumatoid arthritis, or antibacterial agents .
Future Directions
Imidazo[1,5-a]pyrimidine derivatives have great potential in several research areas, from materials science to the pharmaceutical field . In recent years, many promising innovations have been reported in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging .
Properties
IUPAC Name |
ethyl imidazo[1,5-a]pyrimidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-2-14-9(13)7-3-11-8-4-10-6-12(8)5-7/h3-6H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKVGFDNQRFYQSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN2C=NC=C2N=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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